Cas no 4580-63-6 (1-Thia-4-azaspiro[4.5]decan-3-one)

1-Thia-4-azaspiro[4.5]decan-3-one structure
4580-63-6 structure
Product Name:1-Thia-4-azaspiro[4.5]decan-3-one
CAS No:4580-63-6
MF:C8H13NOS
MW:171.259920835495
MDL:MFCD00101403
CID:1073104
PubChem ID:2738069
Update Time:2025-04-20

1-Thia-4-azaspiro[4.5]decan-3-one Chemical and Physical Properties

Names and Identifiers

    • 1-Thia-4-azaspiro[4.5]decan-3-one
    • cyclohexanone 2-spirothiazolidin-4-one
    • Cyclohexan-spiro-2'-thiazolid-4'-on
    • thiaazaspiro.decanone
    • DTXSID00372274
    • 1-thia-4-aza-spiro[4.5]decan-3-one
    • A919121
    • MFCD00101403
    • 4580-63-6
    • SCHEMBL22558300
    • AE-0714
    • AKOS005071722
    • SR-01000642406-1
    • J-505155
    • STK696425
    • CS-0452731
    • CCG-53230
    • MDL： MFCD00101403
    • Inchi： 1S/C8H13NOS/c10-7-6-11-8(9-7)4-2-1-3-5-8/h1-6H2,(H,9,10)
    • InChI Key： MHTZRDHAPSMSNK-UHFFFAOYSA-N
    • SMILES： S1CC(NC21CCCCC2)=O

Computed Properties

  • Exact Mass: 171.07200
  • Monoisotopic Mass: 171.07178521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.40000
  • LogP: 1.83860

1-Thia-4-azaspiro[4.5]decan-3-one Security Information

  • HazardClass：IRRITANT

1-Thia-4-azaspiro[4.5]decan-3-one Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Thia-4-azaspiro[4.5]decan-3-one Pricemore >>

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abcr
AB269143-500 mg
1-Thia-4-azaspiro[4.5]decan-3-one, 95%; .
 4580-63-6 95%
500mg
 €178.80 2023-04-26
abcr
AB269143-1 g
1-Thia-4-azaspiro[4.5]decan-3-one, 95%; .
 4580-63-6 95%
1g
 €260.30 2023-04-26
abcr
AB269143-5 g
1-Thia-4-azaspiro[4.5]decan-3-one, 95%; .
 4580-63-6 95%
5g
 €1023.00 2023-04-26

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